Cas no 108233-97-2 (alanyl-N-{(E)-1-[(carboxymethyl)carbamoyl]-2-phenylethenyl}leucinamide)

• Product name: alanyl-N-{(E)-1-[(carboxymethyl)carbamoyl]-2-phenylethenyl}leucinamide
• CAS No: 108233-97-2
• MF: C₂₀H₂₈N₄O₅
• MW: 404.4601
• CID: 1189840
• PubChem ID: 6442857

alanyl-N-{(E)-1-[(carboxymethyl)carbamoyl]-2-phenylethenyl}leucinamide Chemical and Physical Properties

Names and Identifiers

• alanyl-N-{(E)-1-[(carboxymethyl)carbamoyl]-2-phenylethenyl}leucinamide
• 108233-97-2
• Glycine, N-(N-(N-L-alanyl-D-leucyl)-(Z)-alpha,beta-didehydrophenylalanyl)-

• Inchi： InChI=1S/C20H28N4O5/c1-12(2)9-15(23-18(27)13(3)21)20(29)24-16(19(28)22-11-17(25)26)10-14-7-5-4-6-8-14/h4-8,10,12-13,15H,9,11,21H2,1-3H3,(H,22,28)(H,23,27)(H,24,29)(H,25,26)/b16-10+
• InChI Key： BJVWOWVIGJESFW-MHWRWJLKSA-N
• SMILES： CC(C)CC(C(=O)NC(=CC1=CC=CC=C1)C(=O)NCC(=O)O)NC(=O)C(C)N

Computed Properties

• Exact Mass: 404.20597001g/mol
• Monoisotopic Mass: 404.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų
• XLogP3: -1.1